Cas no 1038262-35-9 (5-Ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylic acid)

• Product Name: 5-Ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylic acid
• CAS No: 1038262-35-9
• MF: C₁₂H₁₃N₃O₄
• MW: 263.249322652817
• CID: 4673042
• PubChem ID: 28743373
• Update Time: 2025-10-28

5-Ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylic acid
• 5-Ethyl-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylic acid
• NE45797
• Z1521305182
• 5-Ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylic acid

• Inchi： 1S/C12H13N3O4/c1-4-6-7(11(17)18)5-13-9-8(6)10(16)15(3)12(19)14(9)2/h5H,4H2,1-3H3,(H,17,18)
• InChI Key： LQJNQIJNCPMCEZ-UHFFFAOYSA-N
• SMILES： O=C1C2C(=NC=C(C(=O)O)C=2CC)N(C)C(N1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 425
• Topological Polar Surface Area: 90.8

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 504.8±60.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

5-Ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylic acid

5-Ethyl-1,3-Dimethyl-2,4-Dioxo-1H,2H,3H,4H-Pyrido[2,3-D]Pyrimidine-6-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1038262-35-9, known as 5-Ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylic acid, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyridopyrimidines, which are known for their structural versatility and biological activity. The pyrido[2,3-d]pyrimidine core of this molecule is particularly interesting due to its ability to interact with various biological targets.

Recent studies have highlighted the importance of 5-Ethyl-1,3-dimethyl substituents in modulating the pharmacokinetic properties of this compound. The ethoxycarbonyl group at the 6-position plays a crucial role in enhancing the solubility and bioavailability of the molecule. This makes it an attractive candidate for drug development programs targeting diseases such as cancer and inflammatory disorders.

The synthesis of 5-Ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have reported efficient routes using microwave-assisted synthesis and transition metal catalysts to achieve high yields and purity. These advancements have significantly reduced the time and cost associated with its production.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits potent antiproliferative activity against various cancer cell lines by targeting key enzymes involved in cell cycle regulation. Additionally, its ability to inhibit inflammatory cytokines makes it a potential candidate for treating autoimmune diseases. Recent findings from clinical trials suggest that this compound may also have applications in neurodegenerative disorders due to its neuroprotective properties.

The structural features of this compound are highly customizable. The presence of multiple functional groups allows for further modification to optimize its pharmacodynamic properties. For instance, altering the ethoxycarbonyl group or introducing additional substituents at specific positions can enhance its selectivity and reduce off-target effects.

From an analytical standpoint, the characterization of this compound has been carried out using advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into its molecular structure and stability under different conditions. The compound's stability in various pH conditions and its resistance to enzymatic degradation are critical factors that contribute to its suitability as a drug candidate.

Looking ahead, the development of 5-Ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,d]pyrimidine-6-carboxylic acid is expected to gain momentum with ongoing research into its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its progression through clinical trials and eventual commercialization.

In conclusion,5-Ethyl-1,methyl... represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. As research continues to uncover new insights into its potential uses,the future looks promising for this innovative compound.